Cas no 6028-00-8 (Harmalol Hydrochloride Dihydrate)
6028-00-8 structure
Product Name:Harmalol Hydrochloride Dihydrate
CAS No:6028-00-8
MF:C12H17ClN2O3
MW:272.727982282639
CID:518018
Update Time:2026-04-29
Harmalol Hydrochloride Dihydrate Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrido[3,4-b]indol-7-ol,4,9-dihydro-1-methyl-, hydrochloride, hydrate (1:1:2)
- HARMALOL HCL(SH)
- Harmalol hydrochloride dihydrate
- Harmalol dihydrate hydrochloride
- HARMALOL HYDROCHLORID DIHYDRAT
- HARMALOL HYDROCHLORIDE HYDRATE
- 4,9-Dihydro-1-methyl-3H-pyrido[3,4-b]indol-7-ol hydrochloride hydrate
- Harmalol Hydrochloride Dihydrate
-
- Inchi: InChI=1S/C12H12N2O.ClH.2H2O/c1-7-12-10(4-5-13-7)9-3-2-8(15)6-11(9)14-12;;;/h2-3,6,14-15H,4-5H2,1H3;1H;2*1H2
- InChI Key: OYKGNQNESCZSHQ-UHFFFAOYSA-N
- SMILES: CC1=NCCC2=C1NC3=C2C=CC(=C3)O.Cl.O.O
Computed Properties
- Exact Mass: 254.08200
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 478
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 12
- Topological Polar Surface Area: 143.
Experimental Properties
- Color/Form: Not determined
- Melting Point: 265-268 °C (dec.)
- PSA: 57.61000
- LogP: 2.41190
- Solubility: Not determined
Harmalol Hydrochloride Dihydrate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Harmalol Hydrochloride Dihydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029189368-5g |
1-Methyl-4,9-dihydro-3H-pyrido[3,4-b]indol-7-ol hydrochloride dihydrate |
6028-00-8 | 95% | 5g |
$1,309.00 | 2022-03-31 | |
| TRC | H105153-50mg |
Harmalol Hydrochloride Dihydrate |
6028-00-8 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | H105153-100mg |
Harmalol Hydrochloride Dihydrate |
6028-00-8 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | H105153-500mg |
Harmalol Hydrochloride Dihydrate |
6028-00-8 | 500mg |
$ 210.00 | 2022-06-02 | ||
| eNovation Chemicals LLC | Y1248265-250mg |
HARMALOL HYDROCHLORIDE DIHYDRATE |
6028-00-8 | 99% (HPLC) | 250mg |
$410 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1248265-1g |
HARMALOL HYDROCHLORIDE DIHYDRATE |
6028-00-8 | 99% (HPLC) | 1g |
$670 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1248265-5g |
HARMALOL HYDROCHLORIDE DIHYDRATE |
6028-00-8 | 99% (HPLC) | 5g |
$2565 | 2024-06-06 | |
| 1PlusChem | 1P00E9VN-100mg |
HARMALOL HYDROCHLORIDE DIHYDRATE |
6028-00-8 | ≥98% | 100mg |
$81.00 | 2024-04-22 | |
| 1PlusChem | 1P00E9VN-250mg |
HARMALOL HYDROCHLORIDE DIHYDRATE |
6028-00-8 | ≥98% | 250mg |
$135.00 | 2024-04-22 | |
| 1PlusChem | 1P00E9VN-500mg |
HARMALOL HYDROCHLORIDE DIHYDRATE |
6028-00-8 | ≥98% | 500mg |
$212.00 | 2024-04-22 |
Harmalol Hydrochloride Dihydrate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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